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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B3422993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Yellow 98 (C.I. 56238), a

fluorescent dye with significant applications in materials science. The document details its core

chemical and physical properties, outlines its synthesis protocol, and summarizes its primary

uses, with all quantitative data presented for clarity and ease of comparison.

Core Chemical and Physical Properties
Solvent Yellow 98 is a synthetic organic dye known for its vibrant greenish-yellow

fluorescence, high heat resistance, and good light fastness.[1][2] It is a yellow to orange

powder that is insoluble in water but readily soluble in various organic solvents.[3][4] Its primary

utility is as a colorant for a wide range of plastics and polymers.[5][6]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

Molecular Formula C₃₆H₄₅NO₂S [4][7][8][9][10]

Molecular Weight 555.81 g/mol [4][7][8][9][10]

CAS Registry Number 12671-74-8 / 27870-92-4 [1][4][6]

C.I. Name Solvent Yellow 98 [4]

C.I. Number 56238 [4][6]

Molecular Structure Amino ketone [4]

Appearance Yellow-orange powder [3][4]

Table 2: Physicochemical and Performance Data
Property Value Conditions / Notes Reference

Solubility

Insoluble in water;

Soluble in organic

solvents

- [3][4]

Heat Resistance Up to 300°C In Polystyrene (PS) [1][2]

Light Fastness Grade 7-8
Scale of 1-8, where 8

is superior
[1][11]

Density ~1.118 g/cm³ Predicted [8]

Melting Point 267°C - [6]

Experimental Protocols: Synthesis of Solvent Yellow
98
The manufacturing of Solvent Yellow 98 is a multi-step chemical synthesis process. The

general methodology involves the sequential reaction of several organic precursors to build the

final complex molecule.

Detailed Methodology:
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The synthesis pathway can be summarized as follows:

Etherification: The process begins with the condensation of 4-Nitro[1.8]naphthalic anhydride

and 2-Aminobenzenethiol. This step forms a key thioether intermediate.[3][8]

Amination and Imidization: The resulting compound is then reacted with Octadecanamine.

This reaction leads to the formation of a naphthalimide intermediate.[3][8][11]

Diazotization: The free amino group within the molecule undergoes diazotization, a reaction

initiated by the addition of Sodium nitrite.[3][11]

Cyclization (Ring Closure): In the presence of Copper sulfate monohydrate, a closed-loop

reaction occurs, forming the thioxanthene core structure of the dye.[3][11]

Final Treatment: The process concludes with a final boiling step using soda or a liquid alkali

to yield the final Solvent Yellow 98 product, which is then filtered, dried, and crushed into a

powder.[3][8][11]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Solvent Yellow 98.

Applications in Research and Industry
Solvent Yellow 98 is not typically used in drug development due to its nature as an industrial

dye. Its high stability and strong fluorescence make it valuable in materials science and other

technical applications.

Plastics and Polymers: It is widely used for coloring a variety of plastics, including

polystyrene (PS), ABS, polycarbonate (PC), PET, and PMMA, often incorporated via

masterbatches.[1][6][11]
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Fluorescent Inks and Coatings: The dye's vibrant fluorescence is utilized in the formulation of

specialty inks and coatings.[2][6]

Non-Destructive Testing: It has been reported as a component in aerosol formulations for

detecting microcracks on workpiece surfaces through fluorescence.[12]

Textile Dyeing: The dye is suitable for coloring synthetic fibers such as polyester.[5]

Pigment Preparation: Solvent Yellow 98 serves as a colorant in the preparation of

fluorescent pigments, which are then used in a broader range of applications.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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